Ethyl 4-(4-(tert-butyl)phenyl)-2-(2-morpholinoacetamido)thiophene-3-carboxylate

• IUPAC Name: ethyl 4-(4-tert-butylphenyl)-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C23H30N2O4S/c1-5-29-22(27)20-18(16-6-8-17(9-7-16)23(2,3)4)15-30-21(20)24-19(26)14-25-10-12-28-13-11-25/h6-9,15H,5,10-14H2,1-4H3,(H,24,26)
• InChI Key: LVYSETUFFVIGEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C(C)(C)C)NC(=O)CN3CCOCC3
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

Ethyl 4-(4-(tert-butyl)phenyl)-2-(2-morpholinoacetamido)thiophene-3-carboxylate, commonly known as EMT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMT belongs to the class of thiophene derivatives and has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenesis properties.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related thiophene derivatives have been a focus of recent research due to their potential applications in medicinal chemistry and materials science. While the specific compound "Ethyl 4-(4-(tert-butyl)phenyl)-2-(2-morpholinoacetamido)thiophene-3-carboxylate" was not directly identified, studies on similar compounds provide insight into the general area of interest.

• Heterocyclic Synthons : Derivatives of partially hydrogenated 3-thioxoisoquinoline-4-carboxylic acids, including esters and amides, have been explored for their applications in synthesizing HIV-1 reverse transcriptase inhibitors, antimicrobial preparations, substances with fungicidal, and cardiotonic actions. The synthesis involves condensation reactions and alkylation, indicating the versatility of these compounds in drug development and organic synthesis (Dyachenko & Vovk, 2013).

• Antimicrobial and Antioxidant Studies : The antimicrobial and antioxidant properties of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have been investigated, highlighting their potential in addressing bacterial and fungal infections and oxidative stress-related conditions (Raghavendra et al., 2016).

• Docking Studies and Anti-microbial Evaluation : Docking studies of novel ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates have been performed to assess their anti-microbial activity, indicating the importance of computational methods in predicting the biological activity of new chemical entities (Spoorthy et al., 2021).

• Organic Bulk Heterojunction Solar Cells : The application of thiophene derivatives in the field of polymer solar cells has been explored, with studies showing how modifications to the thiophene structure can lead to improvements in the power conversion efficiency of these devices. This research demonstrates the potential of such compounds in the development of more efficient and environmentally friendly solar energy technologies (Chen, Tian, & Chen, 2014).